Cas no 1600644-95-8 (Methyl 2,4-dioxo-4-(pyrimidin-2-yl)butanoate)

• Product Name: Methyl 2,4-dioxo-4-(pyrimidin-2-yl)butanoate
• CAS No: 1600644-95-8
• MF: C₉H₈N₂O₄
• MW: 208.170822143555
• CID: 5756374
• PubChem ID: 46190444
• Update Time: 2023-12-26

Methyl 2,4-dioxo-4-(pyrimidin-2-yl)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-1126945
• methyl 2,4-dioxo-4-(pyrimidin-2-yl)butanoate
• 1600644-95-8
• Methyl 2,4-dioxo-4-(pyrimidin-2-yl)butanoate

• Inchi： 1S/C9H8N2O4/c1-15-9(14)7(13)5-6(12)8-10-3-2-4-11-8/h2-4H,5H2,1H3
• InChI Key： RACNBZYFHFCLOT-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(C1N=CC=CN=1)=O)=O)=O

Computed Properties

• Exact Mass: 208.04840674g/mol
• Monoisotopic Mass: 208.04840674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 86.2Ų